Cas no 919522-58-0 (Benzene, 2-bromo-3-chloro-4-methyl-1-nitro-)

• Product Name: Benzene, 2-bromo-3-chloro-4-methyl-1-nitro-
• CAS No: 919522-58-0
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 762136
• PubChem ID: 71424961
• Update Time: 2025-04-19

Benzene, 2-bromo-3-chloro-4-methyl-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-3-chloro-4-methyl-1-nitro-
• 3-bromo-2-chloro-1-methyl-4-nitrobenzene
• 919522-58-0
• 2-Bromo-3-chloro-4-methyl-1-nitrobenzene
• DTXSID80843750

• Inchi： 1S/C7H5BrClNO2/c1-4-2-3-5(10(11)12)6(8)7(4)9/h2-3H,1H3
• InChI Key： UCORFPLFGUQUJD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C=CC=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 248.91922g/mol
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų